Cas no 1156718-48-7 (N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine)

• Product Name: N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine
• CAS No: 1156718-48-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5157163
• PubChem ID: 43663416
• Update Time: 2025-08-04

N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-((3-Methyl-1H-pyrazol-4-yl)methyl)cyclopropanamine
• N-[(3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine
• N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine

• Inchi： 1S/C8H13N3/c1-6-7(5-10-11-6)4-9-8-2-3-8/h5,8-9H,2-4H2,1H3,(H,10,11)
• InChI Key： USNWUMUWXPPWTK-UHFFFAOYSA-N
• SMILES： N(CC1C=NNC=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• XLogP3: 0.5
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine

Research Briefing on N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine (CAS: 1156718-48-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds, particularly those with cyclopropylamine moieties, in drug discovery and development. Among these, N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine (CAS: 1156718-48-7) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine, features a cyclopropylamine group attached to a 3-methyl-1H-pyrazol-4-ylmethyl scaffold. This structural arrangement is particularly noteworthy due to the cyclopropylamine's role as a bioisostere for amide bonds, which can enhance metabolic stability and improve pharmacokinetic properties. Recent studies have explored its synthesis via multi-step organic reactions, including reductive amination and cyclopropanation, with yields and purity optimized for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing potential applications in neurological disorders. These findings are supported by molecular docking studies, which suggest high binding affinity to specific receptor sites.

Further research has explored the compound's potential as a precursor for the development of novel therapeutics. For instance, derivatives of N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine have been synthesized and evaluated for their anticancer properties. Early-stage cell-based assays indicate that these derivatives can induce apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. However, more extensive in vivo studies are required to validate these observations and assess the compound's safety profile.

In conclusion, N-(3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine (CAS: 1156718-48-7) represents a promising candidate for further investigation in drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable scaffold for the development of new therapeutic agents. Future research should focus on optimizing its pharmacokinetic properties, expanding its biological evaluation, and exploring its potential in treating specific diseases. This briefing underscores the importance of continued investment in the study of such compounds to unlock their full therapeutic potential.